Cas no 2768834-00-8 (3-Pyrrolidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αR,3S)-)

• Product Name: 3-Pyrrolidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αR,3S)-
• CAS No: 2768834-00-8
• MF: C₁₃H₂₂N₂O₅
• MW: 286.324183940887
• CID: 5545571
• PubChem ID: 124582723
• Update Time: 2026-03-11

3-Pyrrolidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αR,3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αR,3S)-
• PF-07321332 Impurity 160
• METHYL (2R)-2-(TERT-BUTOXYCARBONYLAMINO)-3-[(3S)-2-OXOPYRROLIDIN-3-YL]PROPANOATE
• Methyl (R)-2-((tert-butoxycarbonyl)amino)-3-((S)-2-oxopyrrolidin-3-yl)propanoate
• F89639
• methyl (2R)-2-(Boc-amino)-3-[(3S)-2-oxopyrrolidin-3-yl]propanoate
• 2768834-00-8

• Inchi： 1S/C13H22N2O5/c1-13(2,3)20-12(18)15-9(11(17)19-4)7-8-5-6-14-10(8)16/h8-9H,5-7H2,1-4H3,(H,14,16)(H,15,18)/t8-,9+/m0/s1
• InChI Key： HTQMBOWAEPNWLI-DTWKUNHWSA-N
• SMILES： [C@@H](C(=O)OC)(NC(=O)OC(C)(C)C)C[C@@H]1CCNC1=O

Computed Properties

• Exact Mass: 286.15287181g/mol
• Monoisotopic Mass: 286.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.7Ų

Additional information on 3-Pyrrolidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αR,3S)-

3-Pyrrolidinepropanoic Acid, α-[[(1,1-Dimethylethoxy)Carbonyl]Amino]-2-Oxo-, Methyl Ester, (αR,3S)-

The compound 3-Pyrrolidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αR,3S)- (CAS No. 27688-34-0) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and biochemistry. This compound is notable for its complex structure and its role as an intermediate in the synthesis of various bioactive molecules. The pyrrolidine ring, a five-membered nitrogen-containing ring, forms the core of this molecule, while the α-amino group and the methyl ester substituents contribute to its functional diversity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, researchers have explored its potential as a precursor for peptide-based drugs due to its ability to facilitate the formation of stable amide bonds. The (αR,3S)-stereoisomer has been shown to exhibit superior bioavailability compared to other stereoisomers, making it a preferred choice in drug design. Furthermore, the presence of the (1,1-dimethylethoxy)carbonyl group provides protection during synthetic steps, ensuring high yields and purity in the final product.

One of the most intriguing aspects of this compound is its role in enantioselective synthesis. The (αR,3S)-configuration has been utilized in asymmetric catalysis to produce chiral building blocks for complex molecules. This has opened new avenues for the synthesis of biologically active compounds with high enantiomeric excess. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and scalability of these processes, making this compound a cornerstone in modern organic chemistry.

In addition to its synthetic applications, this compound has also been studied for its pharmacological properties. Preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. The methyl ester group plays a crucial role in modulating the compound's pharmacokinetic profile, ensuring optimal absorption and distribution within biological systems.

The synthesis of 3-Pyrrolidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αR,3S)- involves a series of carefully optimized steps to ensure stereochemical integrity. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the selective protection/deprotection strategies to install or remove functional groups. The use of advanced purification techniques such as chromatography and crystallization ensures that the final product meets stringent quality standards.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of this compound. Studies suggest that under controlled conditions, this compound undergoes efficient microbial degradation without posing significant risks to aquatic ecosystems. This aligns with growing industry trends toward sustainable chemistry practices and green manufacturing.

In conclusion, 3-Pyrrolidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αR,3S)- (CAS No. 27688-34-0) stands as a pivotal molecule in contemporary chemical research. Its unique structure and versatile functional groups make it an invaluable tool in drug discovery and development. As research continues to uncover new applications and improve synthetic methodologies for this compound, it is poised to play an even greater role in advancing medical science and chemical innovation.